Cas no 1863443-85-9 (2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine)

2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine is a versatile amine derivative featuring a piperidine core with an ethoxymethyl substituent at the 4-position and an aminoethyl group at the 1-position. This structure imparts unique reactivity and functionalization potential, making it valuable in pharmaceutical and agrochemical synthesis. The ethoxymethyl group enhances solubility and modulates steric and electronic properties, while the primary amine offers a reactive site for further derivatization. Its balanced lipophilicity and basicity make it suitable for applications requiring intermediate polarity, such as drug discovery or catalyst design. The compound’s stability under standard conditions further supports its utility in multi-step synthetic processes.
2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine structure
1863443-85-9 structure
Product Name:2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine
CAS No:1863443-85-9
MF:C10H22N2O
MW:186.294482707977
CID:5719626
PubChem ID:121201387
Update Time:2025-06-12

2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • starbld0021865
    • AKOS026709472
    • F1907-5040
    • 2-(4-(ethoxymethyl)piperidin-1-yl)ethan-1-amine
    • 2-[4-(ethoxymethyl)piperidin-1-yl]ethanamine
    • 1863443-85-9
    • 1-Piperidineethanamine, 4-(ethoxymethyl)-
    • 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine
    • Inchi: 1S/C10H22N2O/c1-2-13-9-10-3-6-12(7-4-10)8-5-11/h10H,2-9,11H2,1H3
    • InChI Key: WWABLYHBFJSYOU-UHFFFAOYSA-N
    • SMILES: O(CC)CC1CCN(CCN)CC1

Computed Properties

  • Exact Mass: 186.173213330g/mol
  • Monoisotopic Mass: 186.173213330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 0.935±0.06 g/cm3(Predicted)
  • Boiling Point: 259.4±10.0 °C(Predicted)
  • pka: 10.21±0.10(Predicted)

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2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine Related Literature

Additional information on 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine

Comprehensive Overview of 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine (CAS No. 1863443-85-9)

2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine (CAS No. 1863443-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a piperidine core modified with an ethoxymethyl group and an ethylamine side chain, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to bioactive amines.

One of the most frequently searched questions about 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine revolves around its synthesis methods and purification techniques. Current literature highlights multi-step synthetic routes involving reductive amination and etherification, with yields optimized through modern catalytic approaches. The compound’s solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) also makes it a candidate for formulation studies, a topic trending in AI-driven drug design discussions.

In the context of green chemistry, a hot topic in 2024, CAS No. 1863443-85-9 has been explored for its potential to reduce waste in synthetic pathways. Innovations such as microwave-assisted synthesis and flow chemistry have been applied to improve its production efficiency, aligning with the industry’s shift toward sustainable practices. These advancements address common user queries about eco-friendly chemical synthesis and cost-effective scaling.

The pharmacological profile of 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine is another area of intense scrutiny. Preliminary studies suggest interactions with G-protein-coupled receptors (GPCRs), a key focus in neurodegenerative disease research. This aligns with trending searches on “novel CNS therapeutics” and “blood-brain barrier permeability.” However, further in vitro and in vivo studies are needed to validate its mechanisms and safety.

From an analytical perspective, CAS No. 1863443-85-9 is characterized using techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods are frequently searched by chemists seeking quality control protocols for complex amines. The compound’s stability under various pH conditions is also a critical parameter for storage and handling, a subtopic often overlooked in forums.

In material science, the ethoxymethyl moiety of this compound offers opportunities for polymer modification and surface functionalization. Recent patents highlight its use in creating biocompatible coatings, tapping into the booming market for medical device materials. This application answers niche but growing searches on “amine-based smart materials.”

Regulatory and commercial aspects of 2-(4-(Ethoxymethyl)piperidin-1-yl)ethan-1-amine are equally relevant. While not classified as hazardous, its handling requires standard laboratory precautions. Suppliers often face queries about batch-to-batch consistency and global shipping regulations, reflecting the compound’s expanding trade footprint. Keywords like “high-purity amines for research” dominate vendor-related searches.

Future directions for CAS No. 1863443-85-9 may include computational modeling to predict its interactions with biological targets, a trend accelerated by AI in cheminformatics. Collaborative studies between academia and industry could unlock its potential in precision medicine, addressing personalized therapy demands—a frequently cited gap in current literature.

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